Cas no 93772-92-0 (Benzenethiol, 2,2'-[1,5-pentanediylbis(thio)]bis-)

• Product name: Benzenethiol, 2,2'-[1,5-pentanediylbis(thio)]bis-
• CAS No: 93772-92-0
• MF: C₁₇H₂₀S₄
• MW: 352.600699424744
• CID: 752545
• PubChem ID: 71330082

Benzenethiol, 2,2'-[1,5-pentanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,2'-[1,5-pentanediylbis(thio)]bis-
• 2-[5-(2-sulfanylphenyl)sulfanylpentylsulfanyl]benzenethiol
• 93772-92-0
• 2,2'-(Pentane-1,5-diyldisulfanediyl)di(benzene-1-thiol)
• DTXSID20758834

• Inchi： InChI=1S/C17H20S4/c18-14-8-2-4-10-16(14)20-12-6-1-7-13-21-17-11-5-3-9-15(17)19/h2-5,8-11,18-19H,1,6-7,12-13H2
• InChI Key： KVBNLCBQAMXGPY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)S)SCCCCCSC2=CC=CC=C2S

Computed Properties

• Exact Mass: 352.04478533g/mol
• Monoisotopic Mass: 352.04478533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 6